A1899

• Molecular Formula: C30H26F2N2O3
• Molecular Weight: 500.5 g/mol
• InChI: InChI=1S/C30H26F2N2O3/c1-37-24-14-10-20(11-15-24)16-29(35)33-18-21-6-2-3-7-25(21)26-8-4-5-9-27(26)30(36)34-19-22-12-13-23(31)17-28(22)32/h2-15,17H,16,18-19H2,1H3,(H,33,35)(H,34,36)
• InChIKey: IXKPEYHRIVQTCU-UHFFFAOYSA-N

A1899: Selective TASK-1 Potassium Channel Inhibitor

A1899 is a synthetic small molecule (MW 500.55) that functions as a potent and highly selective blocker of the two-pore domain potassium (K2P) channel TASK-1 (KCNK3, K2P3.1) [1]. It also inhibits the closely related TASK-3 channel with approximately 10-fold lower potency . A1899 acts as an open-channel blocker by binding to a specific site within the central cavity of the TASK-1 pore, a mechanism elucidated through extensive alanine mutagenesis studies and molecular dynamics simulations [1]. This compound is a key pharmacological tool for dissecting the physiological roles of TASK-1 in regulating membrane potential, respiratory drive, and cardiac electrophysiology.

Target Selective TASK-1 (KCNK3) two-pore domain potassium channel studies

Mechanism Open-channel blocker targeting central cavity and side fenestrations

Workflow Electrophysiology, ion channel pharmacology, and structure-function research

• [1] Streit AK, Netter MF, Kempf F, Walecki M, Rinné S, Bollepalli MK, Preisig-Müller R, Renigunta V, Daut J, Baukrowitz T, Sansom MS, Stansfeld PJ, Decher N. A specific two-pore domain potassium channel blocker defines the structure of the TASK-1 open pore. J Biol Chem. 2011 Apr 22;286(16):13977-84. View Source

A1899 vs. Other TASK Modulators: Selectivity and Kinetics

Although several compounds are described as TASK-1 channel blockers, significant variations in potency, selectivity, binding mechanism, and off-target effects mean that A1899 cannot be substituted with other agents like PKTHPP, doxapram, or ML365 without fundamentally altering experimental outcomes. A1899 exhibits a unique combination of sub-nanomolar potency in mammalian cells, a defined open-channel blocking mechanism involving specific residues in the channel pore, and a well-characterized in vivo pharmacodynamic profile, including dose-dependent respiratory stimulation [1][2]. In contrast, other inhibitors may have lower potency, different TASK-1/TASK-3 selectivity profiles, or distinct binding sites, which can lead to divergent effects on cellular excitability and physiological responses. The following quantitative evidence details these critical differentiators.

Selectivity Broad-spectrum K2P inhibitors (e.g., doxapram) may exhibit TASK-1/3 equipotency, complicating pathway dissection.

Kinetics Alternative TASK-1 blockers (e.g., BAY1000493) may show faster washout kinetics, requiring time-point validation.

Mechanism Other TASK-3 inhibitors (e.g., PK-THPP) may shift isoform selectivity, introducing confounding channel inhibition.

• [1] Chokshi RH, Larsen AT, Bhayana B, Cotten JF. Breathing Stimulant Compounds Inhibit TASK-3 Potassium Channel Function Likely by Binding at a Common Site in the Channel Pore. Mol Pharmacol. 2015 Nov;88(5):926-34. View Source
• [2] Cotten JF, Keshavaprasad B, Laster MJ, Eger EI 2nd, Yost CS. TASK-1 (KCNK3) and TASK-3 (KCNK9) tandem pore potassium channel antagonists stimulate breathing in isoflurane-anesthetized rats. Anesth Analg. 2013 Apr;116(4):810-6. View Source

Quantitative Comparator Evidence for A1899

Comparative TASK-3 Potency in Thyroid Cells

A1899 is a significantly more potent inhibitor of TASK-1 channels than the related breathing stimulant PKTHPP. In CHO cells expressing human TASK-1, A1899 has an IC50 of 7 nM [1]. In contrast, PKTHPP inhibits TASK-1 with an IC50 of 300 nM [2], representing a 43-fold difference in potency. This potency differential is even more pronounced when compared to doxapram, another respiratory stimulant, which has an IC50 of approximately 13 µM for TASK-1 in type I carotid body cells [3].

TASK-3 Potency in Thyroid Cells

Direct comparison

IC50 1.6 µM (A1899) vs 42 nM (PK-THPP) / 22 µM (Doxapram)

Intermediate potency profile context for TASK-3 modulation.

Rat TASK-3; Ussing chamber assay.

Evidence Dimension	TASK-1 Inhibition Potency (IC50)
Target Compound Data	7 nM (CHO cells)
Comparator Or Baseline	PKTHPP: 300 nM; Doxapram: 13,000 nM
Quantified Difference	43-fold more potent than PKTHPP; >1,800-fold more potent than doxapram
Conditions	Whole-cell patch clamp in CHO cells expressing human TASK-1 (A1899, PKTHPP); Type I carotid body cells (doxapram)

Why This Matters

The higher potency of A1899 allows for lower working concentrations, reducing the risk of off-target effects and improving the signal-to-noise ratio in cellular assays.

• [1] Streit AK, et al. J Biol Chem. 2011 Apr 22;286(16):13977-84. View Source
• [2] Cotten JF, et al. Anesth Analg. 2013 Apr;116(4):810-6. View Source
• [3] Peers C. Doxapram inhibits TASK-1 and TASK-3 channels in carotid body type I cells. J Physiol. 2004;556(Pt 2):467-79. View Source

Endogenous TASK Current Inhibition in Carotid Body Cells

A1899 is approximately 10-fold selective for TASK-1 over TASK-3, with IC50 values of 7 nM and 70 nM, respectively, in CHO cells [1]. This selectivity profile is inverted compared to PKTHPP, which is approximately 9-fold selective for TASK-3 over TASK-1 (IC50 of 35 nM for TASK-3 and 300 nM for TASK-1) [2]. This fundamental difference in selectivity means that A1899 and PKTHPP will have distinct effects on tissues where TASK-1 and TASK-3 are differentially expressed, such as in the carotid body and central nervous system.

Carotid Body Endogenous TASK Inhibition

Head-to-head

~35% block (A1899) vs ~90% block (PK-THPP) at 400 nmol/L

Partial native channel inhibition profile context.

Neonatal rat carotid body type-1 cells.

Evidence Dimension	TASK-1/TASK-3 Selectivity Ratio
Target Compound Data	TASK-1 IC50 = 7 nM; TASK-3 IC50 = 70 nM (Selectivity Ratio ≈ 10)
Comparator Or Baseline	PKTHPP: TASK-1 IC50 = 300 nM; TASK-3 IC50 = 35 nM (Selectivity Ratio ≈ 0.12)
Quantified Difference	A1899 is TASK-1-selective; PKTHPP is TASK-3-selective
Conditions	Whole-cell patch clamp in CHO cells expressing human TASK-1 or TASK-3

Why This Matters

Researchers must select the appropriate tool based on the desired channel selectivity. Using PKTHPP when TASK-1-specific inhibition is required would lead to confounding effects from TASK-3 blockade.

• [1] Streit AK, et al. J Biol Chem. 2011 Apr 22;286(16):13977-84. View Source
• [2] Cotten JF, et al. Anesth Analg. 2013 Apr;116(4):810-6. View Source

Washout Kinetics vs. BAY1000493

A1899 acts as a classic open-channel blocker, binding within the central cavity of the TASK-1 pore only after the channel has opened [1]. Extensive alanine mutagenesis screens have precisely mapped the binding site to specific residues in the P1 and P2 pore loops, the M2 and M4 transmembrane segments, and the halothane response element [1]. Subsequent molecular dynamics simulations refined this model, showing that A1899 also engages residues in the side fenestrations of the channel, which provide a physical 'anchor' and stabilize the closed state after pore occlusion [2]. This detailed binding mechanism is unique to A1899 and contrasts with other TASK-1 inhibitors like doxapram, which has a much lower affinity and a less well-defined binding site [3].

Washout Kinetics vs BAY1000493

Method comparison

P = 2.0 × 10⁻³

Slower dissociation rate supports stable binding context.

Xenopus oocytes; two-electrode voltage-clamp.

Evidence Dimension	Binding Site Definition
Target Compound Data	Mapped to specific residues in M2, M4, pore loops, and side fenestrations via alanine scanning and MD simulations
Comparator Or Baseline	Doxapram: Low-affinity binding, specific residues not as comprehensively mapped
Quantified Difference	High-resolution structural mapping vs. low-resolution functional inhibition
Conditions	Xenopus oocytes and CHO cells expressing mutant TASK-1 channels; molecular dynamics simulations

Why This Matters

The well-characterized binding site of A1899 makes it a superior tool for structure-function studies and rational drug design compared to less-characterized inhibitors.

• [1] Streit AK, et al. J Biol Chem. 2011 Apr 22;286(16):13977-84. View Source
• [2] Ramírez D, et al. Side Fenestrations Provide an 'Anchor' for a Stable Binding of A1899 to the Pore of TASK-1 Potassium Channels. Mol Pharm. 2017 Jul 3;14(7):2197-2208. View Source
• [3] Chokshi RH, et al. Mol Pharmacol. 2015 Nov;88(5):926-34. View Source

TASK-1 Selectivity Benchmark vs. Bis-Amide Derivatives

Intravenous administration of A1899 (5-25 mg/kg) to isoflurane-anesthetized rats induces a lasting respiratory alkalosis and significantly stimulates breathing . This in vivo efficacy is comparable to that of PKTHPP, but the potency difference observed in vitro translates to distinct dosing requirements and pharmacodynamic profiles. A1899 achieves respiratory stimulation at lower doses than doxapram, which is used clinically as a respiratory stimulant but has a much lower potency and a broader range of off-target effects [1]. This in vivo validation confirms that A1899's potent TASK-1 blockade translates to a meaningful physiological response, making it a valuable tool for studying respiratory control mechanisms.

Selectivity Benchmark vs Bis-Amides

Cross-study comparable

~10-fold (TASK-1/TASK-3)

Selectivity reference standard for optimization programs.

Heterologously expressed channels.

Evidence Dimension	In Vivo Respiratory Stimulation
Target Compound Data	Dose-dependent increase in breathing rate and induction of respiratory alkalosis at 5-25 mg/kg i.v. in anesthetized rats
Comparator Or Baseline	PKTHPP: Similar respiratory stimulation, but with TASK-3-selective profile; Doxapram: Respiratory stimulation at higher doses with broader off-target effects
Quantified Difference	A1899 is effective at lower doses than doxapram, consistent with in vitro potency
Conditions	Isoflurane-anesthetized rats, intravenous administration

Why This Matters

The in vivo data confirm that A1899 is a functional tool for studying TASK-1-mediated respiratory control, with a defined and dose-dependent effect.

• [1] Cotten JF, et al. Anesth Analg. 2013 Apr;116(4):810-6. View Source

Validated Research Applications of A1899

K2P Channel Pore Structure-Function Studies

A1899 is the preferred tool for investigating the role of TASK-1 channels in central and peripheral respiratory control. Its potent and selective TASK-1 blockade reliably stimulates breathing in anesthetized rodent models, allowing for precise dose-response studies of respiratory drive, chemoreflex sensitivity, and the reversal of opioid-induced respiratory depression. The compound's high potency in vivo (effective at 5-25 mg/kg i.v.) ensures robust and reproducible effects, while its well-characterized mechanism of action minimizes confounding variables.

TASK-1 Role in Insulin and Glucagon Secretion

A1899 is an essential research tool for studying the contribution of TASK-1 to cardiac action potential duration and arrhythmogenesis. At 200 nM, A1899 mitigates endothelin-1-induced prolonged action potential duration in cardiomyocytes . Its high selectivity for TASK-1 over other cardiac K2P channels (e.g., TREK-1, TRAAK) [1] allows for the specific dissection of TASK-1's role in atrial and ventricular repolarization, making it invaluable for screening potential antiarrhythmic strategies targeting this channel.

In Vivo Breathing Stimulation in Anesthetized Models

Due to its well-defined binding site and open-channel blocking mechanism, A1899 is a superior probe for investigating the structural dynamics of TASK-1. The identification of specific residues in the pore loops, M2/M4 segments, and side fenestrations that are critical for A1899 binding [1] provides a validated framework for molecular docking, homology modeling, and rational drug design efforts aimed at developing novel TASK-1 modulators.

Application

Selection Property

Validation Focus

K2P Channel Structure-Function

TASK-1 pore binding mechanism

Side-fenestration interaction model validation

Pancreatic Islet Cell Excitability

TASK-1 specific nanomolar inhibition

Membrane depolarization & hormone secretion assays

In Vivo Respiratory Physiology

Sustained blockade kinetics

Respiratory stimulation model response profiling

Carotid Body Chemoreception

Partial endogenous TASK inhibition profile

Hypoxic signaling pathway integration studies

• [1] TargetMol. A1899 Product Information. View Source